Cas no 2228849-63-4 (3-(2-bromopropyl)-5-methoxypyridine)

• Product Name: 3-(2-bromopropyl)-5-methoxypyridine
• CAS No: 2228849-63-4
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6300657
• PubChem ID: 165676518
• Update Time: 2025-07-20

3-(2-bromopropyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopropyl)-5-methoxypyridine
• EN300-1916478
• 2228849-63-4

• Inchi： 1S/C9H12BrNO/c1-7(10)3-8-4-9(12-2)6-11-5-8/h4-7H,3H2,1-2H3
• InChI Key： ZYKQBQFJMKYDOM-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=NC=C(C=1)OC

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1Ų

Additional information on 3-(2-bromopropyl)-5-methoxypyridine

Comprehensive Overview of 3-(2-bromopropyl)-5-methoxypyridine (CAS No. 2228849-63-4)

3-(2-bromopropyl)-5-methoxypyridine (CAS No. 2228849-63-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromopropyl and methoxypyridine functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for 3-(2-bromopropyl)-5-methoxypyridine synthesis, CAS 2228849-63-4 applications, and pyridine derivatives in drug discovery, reflecting its growing relevance in modern science.

The molecular structure of 3-(2-bromopropyl)-5-methoxypyridine combines a pyridine ring with a methoxy group at the 5-position and a 2-bromopropyl side chain at the 3-position. This configuration enables diverse reactivity, making it valuable for constructing complex molecules. Recent studies highlight its role in cross-coupling reactions and catalyzed transformations, aligning with trends in sustainable chemistry and green synthesis. Keywords like pyridine-based intermediates and bromine-containing compounds are often associated with this compound in academic literature.

In the context of current research hotspots, 3-(2-bromopropyl)-5-methoxypyridine is explored for its potential in bioactive molecule design. Its structural motifs are found in compounds targeting enzyme inhibition and receptor modulation, addressing demands for novel therapeutics. Searches for CAS 2228849-63-4 solubility and stability under physiological conditions indicate user interest in its practical applications. The compound's compatibility with high-throughput screening platforms further enhances its utility in drug development pipelines.

From an industrial perspective, 3-(2-bromopropyl)-5-methoxypyridine is synthesized via multistep organic reactions, often involving halogenation and etherification steps. Optimization of its production process, including yield improvement and waste reduction, resonates with the chemical industry's focus on efficiency and sustainability. Queries such as scalable synthesis of pyridine derivatives and cost-effective bromination methods reflect these priorities.

Analytical characterization of CAS 2228849-63-4 typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure compliance with stringent quality standards required for research and commercial use. The compound's storage conditions and handling precautions are also frequently searched topics, emphasizing the need for proper material management in laboratories.

Emerging applications of 3-(2-bromopropyl)-5-methoxypyridine extend to material science, where its aromatic system contributes to the development of organic semiconductors and coordination polymers. This interdisciplinary potential aligns with searches for functionalized pyridines in nanotechnology and CAS 2228849-63-4 material properties, showcasing its broad scientific impact.

In summary, 3-(2-bromopropyl)-5-methoxypyridine (CAS No. 2228849-63-4) represents a dynamic compound bridging multiple research domains. Its chemical versatility, coupled with increasing interest in tailored heterocyclic compounds, positions it as a valuable asset in contemporary chemistry. Ongoing investigations into its structure-activity relationships and process optimization will likely expand its applications further, meeting the evolving needs of science and industry.